Cas no 2109126-63-6 (1-{4-azatricyclo4.3.1.1,3,8undecan-4-yl}prop-2-en-1-one)

• Product Name: 1-{4-azatricyclo4.3.1.1,3,8undecan-4-yl}prop-2-en-1-one
• CAS No: 2109126-63-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5407986
• PubChem ID: 121581901
• Update Time: 2025-10-29

1-{4-azatricyclo4.3.1.1,3,8undecan-4-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Azatricyclo[4.3.1.13,8]undec-4-yl)-2-propen-1-one
• 1-{4-azatricyclo4.3.1.1,3,8undecan-4-yl}prop-2-en-1-one

• Inchi： 1S/C13H19NO/c1-2-13(15)14-8-11-4-9-3-10(5-11)7-12(14)6-9/h2,9-12H,1,3-8H2
• InChI Key： MRBAGXKYRYURFI-UHFFFAOYSA-N
• SMILES： C(N1CC2CC3CC(CC1C3)C2)(=O)C=C

Additional information on 1-{4-azatricyclo4.3.1.1,3,8undecan-4-yl}prop-2-en-1-one

Introduction to Compound with CAS No. 2109126-63-6 and Product Name: 1-{4-azatricyclo4.3.1.1,3,8undecan-4-yl}prop-2-en-1-one

The compound with the CAS number 2109126-63-6 and the product name 1-{4-azatricyclo4.3.1.1,3,8undecan-4-yl}prop-2-en-1-one represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications.

Structurally, the molecule features a complex tricyclic framework that is appended with an azatricyclic moiety, which contributes to its distinctive chemical behavior. The presence of a prop-2-enone group further enhances its reactivity and potential utility in synthetic chemistry. Such structural motifs are often explored for their ability to interact with biological targets in novel ways, offering promising avenues for drug discovery.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound 1-{4-azatricyclo4.3.1.1,3,8undecan-4-yl}prop-2-en-1-one has been investigated for its potential pharmacological activity, particularly in the context of inflammatory and immunomodulatory processes. Preliminary studies suggest that this molecule may interfere with key signaling cascades involved in these pathways, making it a candidate for further development as a therapeutic agent.

The tricyclic core of the molecule provides stability while allowing for conformational flexibility, which is crucial for binding to biological targets such as enzymes and receptors. The azatricyclic substituent introduces a nitrogen atom that can participate in hydrogen bonding or other forms of non-covalent interactions, enhancing the compound's ability to bind selectively to its target proteins. These features make it an attractive scaffold for medicinal chemists seeking to design novel inhibitors or modulators.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug development. The unique combination of structural elements allows for fine-tuning of its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These factors are critical for determining whether a compound can progress from preclinical studies to clinical trials and ultimately reach the market as a viable therapeutic option.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with remarkable accuracy. By leveraging these tools, scientists have been able to design derivatives of 1-{4-azatricyclo4.3.1.1,3,8undecan-4-yl}prop-2-en-1-one that exhibit improved potency and selectivity. Such high-throughput virtual screening approaches have significantly accelerated the drug discovery process by identifying promising candidates more efficiently than traditional methods.

The synthesis of complex molecules like 1-{4-azatricyclo4.3.1.1,3,8undecan-4-yl}prop-2-en-1-one represents another area where significant progress has been made in recent years. New synthetic methodologies have been developed that allow for the efficient construction of tricyclic frameworks with high precision and yield. These advances have made it possible to produce larger quantities of the compound needed for detailed biological testing and optimization.

In conclusion, the compound with CAS number 2109126-63-6 and product name 1-{4-azatricyclo4.3.1.1,3,8undecan-4-ylyl}prop-2-enone exemplifies the cutting-edge research being conducted in medicinal chemistry today. Its unique structure and promising pharmacological properties make it a valuable asset in the search for new treatments for various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in both academic investigations and industrial drug development efforts.